Cas no 7251-60-7 (2-Pyrimidinamine,4-chloro-6-(propylthio)-)
7251-60-7 structure
Product Name:2-Pyrimidinamine,4-chloro-6-(propylthio)-
CAS No:7251-60-7
MF:C7H10ClN3S
MW:203.692398548126
CID:574337
PubChem ID:237629
Update Time:2025-04-19
2-Pyrimidinamine,4-chloro-6-(propylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrimidinamine,4-chloro-6-(propylthio)-
- 4-chloro-6-propylsulfanylpyrimidin-2-amine
- 2-Amino-4-chlor-6-propylmercapto-pyrimidin
- 4-chloro-6-(propylsulfanyl)pyrimidin-2-amine
- 4-chloro-6-propylsulfanyl-pyrimidin-2-ylamine
- AC1L5Z75
- AC1Q3PVS
- AR-1G1716
- CTK5D6325
- HMS2762O14
- NSC41323
- AKOS017504307
- DTXSID70285302
- NSC-41323
- CHEMBL1309397
- SMR000393991
- MLS000737035
- 7251-60-7
-
- Inchi: 1S/C7H10ClN3S/c1-2-3-12-6-4-5(8)10-7(9)11-6/h4H,2-3H2,1H3,(H2,9,10,11)
- InChI Key: WNAYBJUQBFQPPT-UHFFFAOYSA-N
- SMILES: ClC1=CC(=NC(N)=N1)SCCC
Computed Properties
- Exact Mass: 203.0286
- Monoisotopic Mass: 203.0283962g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 77.1Ų
Experimental Properties
- PSA: 51.8
- LogP: 2.79550
2-Pyrimidinamine,4-chloro-6-(propylthio)- Related Literature
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Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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